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Compound of Interest

Compound Name: N-(Hydroxyacetyl)-L-alanine

Cat. No.: B15442433

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current scientific understanding of N-(Hydroxyacetyl)-L-
alanine, focusing on its discovery and natural occurrence. While the body of research on this
specific N-acyl amino acid derivative is limited, this document synthesizes the available
information and provides context based on related compounds.

Discovery and Synthesis

The precise historical discovery of N-(Hydroxyacetyl)-L-alanine, including the individuals and
timeline, is not well-documented in publicly accessible scientific literature. It is often referenced
in the broader context of metabolomics and the study of N-acyl amino acids.

A general method for the synthesis of N-acyl amino acids can be adapted for N-
(Hydroxyacetyl)-L-alanine. The following protocol is based on the synthesis of the closely
related compound, N-acetyl-L-alanine.

Synthetic Protocol: Acetylation of L-alanine

A common laboratory-scale synthesis involves the acetylation of L-alanine using an acetylating
agent in a suitable solvent.

Materials:

e L-alanine
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e Acetic anhydride

¢ Agueous sodium hydroxide solution (e.g., 2M)

e Hydrochloric acid (e.g., 2M)

* Ice bath

e Magnetic stirrer and stir bar

e pH meter or pH paper

« Filtration apparatus (e.g., Buchner funnel and flask)
e Drying oven

Procedure:

e Dissolve L-alanine in a cooled aqueous solution of sodium hydroxide in an ice bath with
continuous stirring.

o Slowly add acetic anhydride to the solution. The temperature should be maintained below
10°C.

« After the addition is complete, continue stirring in the ice bath for approximately one hour,
and then allow the reaction to proceed at room temperature for another hour.

o Carefully acidify the reaction mixture with hydrochloric acid to a pH of approximately 2-3.
This will precipitate the N-acetyl-L-alanine.

e Cool the mixture in an ice bath to maximize precipitation.
o Collect the solid product by vacuum filtration and wash with cold water.
e Dry the product in a drying oven at a suitable temperature (e.g., 80°C) to a constant weight.

To synthesize N-(Hydroxyacetyl)-L-alanine, glycolic anhydride or another suitable
hydroxyacetylating agent would be substituted for acetic anhydride.
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Natural Occurrence

N-(Hydroxyacetyl)-L-alanine has been identified as a metabolite in humans and has been
detected in plant species. However, comprehensive quantitative data on its abundance in
various natural sources remains limited.

Occurrence in Humans

N-(Hydroxyacetyl)-L-alanine is a human metabolite, though its physiological concentrations
and distribution are not extensively characterized. As an N-acyl amino acid, it is part of a class
of compounds that can be formed through the degradation of N-acetylated proteins or by the
direct acylation of amino acids.

Occurrence in Plants

This compound has been identified in the plant kingdom, notably in Macadamia jansenii.
Specific quantitative data regarding its concentration in this or other plant species is not readily
available in the current body of scientific literature.

Analytical Characterization

Detailed experimental data for the analytical characterization of N-(Hydroxyacetyl)-L-alanine,
such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not widely
published. The following data for the related compound, N-acetyl-L-alanine, is provided for
reference. The presence of the hydroxyl group in N-(Hydroxyacetyl)-L-alanine would
introduce characteristic shifts in the spectra.

Table 1: Reference Spectroscopic Data for N-acetyl-L-alanine

Parameter Value
Molecular Formula CsHoNO3[1]
Molecular Weight 131.13 g/mol [1]

1.31-1.32 (d, 3H), 2.00 (s, 3H), 4.09-4.14 (m,

H NMR (600 MHz, H20, pH 7.03) d (ppm) 1H)[1]

13C NMR (125 MHz, Hz0) & (ppm) 20.10, 24.63, 53.70, 175.99, 182.93[1]
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Biological Role and Signaling Pathways

The specific biological role and any associated signaling pathways of N-(Hydroxyacetyl)-L-
alanine have not been elucidated. However, the parent amino acid, L-alanine, is known to play
a role in cellular metabolism and signaling. L-alanine can activate AMP-activated protein kinase
(AMPK), a key energy sensor in cells, and modulate systemic glucose metabolism.[2][3] The
metabolism of L-alanine is also important in the regulation of insulin secretion.

The general biosynthetic pathway for N-acyl amino acids involves the enzymatic acylation of an
amino acid.

N-Acyl Amino Acid

Acyl-CoA N-Acyltransferase

CoA

Click to download full resolution via product page
Caption: General enzymatic synthesis of N-acyl amino acids.

It is plausible that N-(Hydroxyacetyl)-L-alanine is involved in metabolic pathways, but further
research is required to determine its specific functions.

Conclusion

N-(Hydroxyacetyl)-L-alanine is a known but understudied N-acyl amino acid. While its
presence in nature has been confirmed, a significant gap exists in the scientific literature
regarding its discovery, quantitative occurrence, detailed isolation protocols, and specific
biological functions. The information provided in this guide is based on the limited available
data and inferences from closely related compounds. Further dedicated research is necessary
to fully elucidate the chemical, biological, and physiological significance of N-(Hydroxyacetyl)-
L-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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